Cas no 1040675-20-4 (3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide)

3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide structure
1040675-20-4 structure
Product Name:3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide
CAS No:1040675-20-4
MF:C21H30N6O
MW:382.502503871918
CID:6366620
PubChem ID:42111628
Update Time:2024-01-16

3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide
    • 3-cyclohexyl-N-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]propanamide
    • 3-cyclohexyl-N-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)propanamide
    • AKOS024501880
    • F5231-0011
    • VU0638244-1
    • 1040675-20-4
    • Inchi: 1S/C21H30N6O/c1-16-11-12-22-20(15-16)25-19-9-8-18(26-27-19)23-13-14-24-21(28)10-7-17-5-3-2-4-6-17/h8-9,11-12,15,17H,2-7,10,13-14H2,1H3,(H,23,26)(H,24,28)(H,22,25,27)
    • InChI Key: OAPYYEGKAHGONK-UHFFFAOYSA-N
    • SMILES: C(NCCNC1=NN=C(NC2=NC=CC(C)=C2)C=C1)(=O)CCC1CCCCC1

Computed Properties

  • Exact Mass: 382.24810960g/mol
  • Monoisotopic Mass: 382.24810960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 91.8Ų

3-cyclohexyl-N-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]propanamide Pricemore >>

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